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Abstract

Litorin, a nonapeptide originally isolated from the skin of the Australian frog Litoria aurea, is a
member of the bombesin-like peptide family.[1][2] Its potent biological activity, primarily
mediated through the activation of bombesin receptors, has made it a subject of interest in
physiology and pharmacology. This technical guide provides a comprehensive overview of the
amino acid sequence, physicochemical properties, and structure of Litorin. It further details its
signaling pathways and provides hypothetical, yet detailed, experimental protocols for its
characterization, offering a valuable resource for researchers in the field.

Litorin: Amino Acid Sequence and Physicochemical
Properties

Litorin is a bioactive nonapeptide with a pyroglutamic acid (pGlu) at the N-terminus and an
amidated C-terminus.[3][4] These modifications are common in bioactive peptides and
contribute to their stability by protecting against degradation by aminopeptidases and
carboxypeptidases.

Table 1: Amino Acid Sequence and Physicochemical Properties of Litorin
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Property Value Reference(s)

pGlu-GIn-Trp-Ala-Val-Gly-His-

Amino Acid Sequence Bhe-Met.NH2 [3114][5]
Single Letter Code Pyr-QWAVGHFM-NH2 [5]
Molecular Formula Cs1HesN14011S [31[5]
Molecular Weight 1085.23 g/mol [31[6]
CAS Number 55749-97-8 [3][5]

Originally isolated from Litoria

Source aurea skin; now synthetically [1][5]
produced.
Appearance White lyophilized solid [5]
Purity (Synthetic) Typically >95% (HPLC) [4][5]
N Soluble in 0.25% acetic acid to
Solubility [5]
1 mg/ml.

Recommended at -20°C for
Storage [31141[5]
long-term storage.

Biological Function and Signaling Pathways

Litorin is a potent agonist of bombesin receptors, particularly the gastrin-releasing peptide
receptor (GRPR), also known as BB2.[3][7] Through its interaction with these G protein-
coupled receptors (GPCRS), Litorin elicits a range of physiological responses.

Physiological Effects

» Smooth Muscle Contraction: Litorin stimulates the contraction of various smooth muscles.[3]

[5107]

» Gastrointestinal Secretion: It promotes the release of gastrin, gastric acid, and pancreatic
enzymes.[2][3][5][7]

o Appetite Regulation: Litorin has been shown to suppress food intake in vivo.[5]
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o Tumor Cell Proliferation: As a GRPR agonist, Litorin can stimulate the growth of certain

cancer cells that overexpress this receptor.

Signaling Cascades

The binding of Litorin to the gastrin-releasing peptide receptor (GRPR) primarily initiates
signaling through the Gaq subunit of the heterotrimeric G protein. This activation leads to a
cascade of intracellular events. Furthermore, GRPR activation can lead to the transactivation of
the Epidermal Growth Factor Receptor (EGFR), amplifying downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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